Cas no 2228687-63-4 (tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228687-63-4
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• CID: 5992687
• PubChem ID: 165622573
• Update Time: 2025-10-05

tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(3,4-difluorophenyl)-1-oxopropan-2-yl]carbamate
• 2228687-63-4
• EN300-1875387

• Inchi： 1S/C14H17F2NO3/c1-13(2,3)20-12(19)17-14(4,8-18)9-5-6-10(15)11(16)7-9/h5-8H,1-4H3,(H,17,19)
• InChI Key： HYFBVXRXAKHSME-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C=O)(C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 285.11764973g/mol
• Monoisotopic Mass: 285.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate

Introduction to tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228687-63-4)

tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate, with the CAS number 2228687-63-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a carbamate moiety, and a 3,4-difluorophenyl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate can be represented as follows: the tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the carbamate functional group is known for its ability to form hydrogen bonds and interact with biological targets. The 3,4-difluorophenyl substituent introduces additional electronic effects and hydrophobicity, which can influence the compound's pharmacokinetic properties and binding affinity to specific receptors.

Recent studies have explored the potential therapeutic applications of tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug development. The unique combination of functional groups in this compound allows it to interact selectively with specific GPCRs, potentially leading to novel treatments for diseases such as neurodegenerative disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its potential as a GPCR modulator, tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses have significant therapeutic value. Preclinical studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that it could be developed into a new class of anti-inflammatory drugs with improved safety profiles compared to existing treatments.

The pharmacokinetic properties of tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate have also been studied in detail. Its high lipophilicity due to the 3,4-difluorophenyl substituent facilitates good membrane permeability, which is essential for effective cellular uptake. However, this lipophilicity also poses challenges in terms of solubility and bioavailability. To address these issues, researchers have developed various prodrug strategies to enhance the solubility and stability of the compound while maintaining its biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic behavior. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or adverse reactions. Further clinical studies are planned to explore its therapeutic potential in specific disease indications.

In conclusion, tert-butyl N-2-(3,4-difluorophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228687-63-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure makes it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and optimize its properties for clinical use.